2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]quinoline-4-carbonitrile

• Molecular Formula: C18H20N4O2S
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 2-(4-cyclopropylsulfonyl-1,4-diazepan-1-yl)quinoline-4-carbonitrile
• InChI: InChI=1S/C18H20N4O2S/c19-13-14-12-18(20-17-5-2-1-4-16(14)17)21-8-3-9-22(11-10-21)25(23,24)15-6-7-15/h1-2,4-5,12,15H,3,6-11H2
• InChI Key: UWSOHWOUUDDXOG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)S(=O)(=O)C2CC2)C3=NC4=CC=CC=C4C(=C3)C#N

Description

2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]quinoline-4-carbonitrile is a complex organic compound that belongs to the quinoline family.

Preparation Methods

The synthesis of 2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]quinoline-4-carbonitrile involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the quinoline core: This can be achieved through various methods such as the Skraup synthesis, Friedländer synthesis, or Pfitzinger reaction.

Introduction of the diazepane ring: This step involves the formation of the 1,4-diazepane ring, which can be synthesized through cyclization reactions involving appropriate diamines and dihalides.

Nitrile formation:

Chemical Reactions Analysis

2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]quinoline-4-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions to form quinoline N-oxides.

Reduction: Reduction reactions can convert the nitrile group to primary amines.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the quinoline ring.

Cyclization: The diazepane ring can participate in cyclization reactions to form fused ring systems.

Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles like amines and thiols . Major products formed from these reactions include quinoline N-oxides, primary amines, and various substituted quinoline derivatives .

Scientific Research Applications

2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]quinoline-4-carbonitrile has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as an antimicrobial, antiviral, and anticancer agent.

Materials Science: Quinoline derivatives are used in the development of organic light-emitting diodes (OLEDs) and photovoltaic cells.

Industrial Chemistry: The compound is used as an intermediate in the synthesis of various agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]quinoline-4-carbonitrile involves its interaction with specific molecular targets and pathways. For example, in antimicrobial applications, the compound may inhibit bacterial DNA gyrase or topoisomerase IV, leading to the disruption of DNA replication and cell death . In anticancer applications, the compound may induce apoptosis through the activation of caspases and the inhibition of anti-apoptotic proteins .

Comparison with Similar Compounds

Similar compounds to 2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]quinoline-4-carbonitrile include other quinoline derivatives such as chloroquine, mefloquine, and ciprofloxacin . These compounds share the quinoline core structure but differ in their substituents, leading to variations in their biological activities and applications. For example, chloroquine and mefloquine are well-known antimalarial drugs, while ciprofloxacin is a widely used antibiotic . The unique combination of the cyclopropanesulfonyl and diazepane groups in 2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]quinoline-4-carbonitrile distinguishes it from these other compounds and contributes to its specific biological activities .